Terpene glycosides
Terpene glycosides are a class of bioactive compounds derived from the combination of terpenes and sugars through a glycosidic linkage. These natural products are widely found in various plants, contributing to their unique flavors, aromas, and therapeutic properties. Structurally, terpene glycosides consist of a terpene head group linked to a sugar moiety via an oxygen bridge, typically forming an alpha or beta-glycosidic bond.
These compounds exhibit diverse biological activities, including antioxidant, anti-inflammatory, antimicrobial, and anticancer effects. They play crucial roles in plant defense mechanisms against pathogens and herbivores, as well as in attracting pollinators through their characteristic odors. Research into terpene glycosides has gained significant attention due to their potential applications in pharmaceuticals, food additives, cosmetics, and agricultural chemicals.
In recent years, advancements in analytical techniques have facilitated the identification and characterization of numerous terpene glycoside structures. However, challenges remain in understanding their complex biosynthesis pathways and optimizing their extraction from natural sources for industrial use.

Structure | Chemical Name | CAS | MF |
---|---|---|---|
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Paeoniflorin | 23180-57-6 | C23H28O11 |
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(1R,6R,9R)-6,9,11-Trihydroxy-4,7-megastigmadien-3-one 11-O-glucoside | 289914-68-7 | C19H30O9 |
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10-hydroxyoleoside dimethyl ester | 91679-27-5 | C18H26O12 |
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4-(2-Methoxy-2-oxoethyl)-5-[2-(3-phenylprop-2-enoyloxy)ethylidene]-6-[(2R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-4H-pyran-3-carboxylic acid | 82451-18-1 | C26H30O13 |
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Sordarin sodium salt | 463356-00-5 | C27H39NaO8 |
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5-Carboxystrictosidine | 34371-47-6 | C28H34N2O11 |
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b-D-Glucopyranoside,[(4S)-4-(1-methylethenyl)-1-cyclohexen-1-yl]methyl | 141206-20-4 | C16H26O6 |
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Mudanpioside C | 172760-03-1 | C30H32O13 |
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Secoxyloganin | 58822-47-2 | C17H24O11 |
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Strictosidinic acid | 150148-81-5 | C26H32N2O9 |
Related Literature
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Heejin Lee,Hae-Jo Kim Org. Biomol. Chem., 2013,11, 5012-5016
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Qing-lin Zha,Pei Luo,Ying-ping Wang,Xiu-ming Cui RSC Adv., 2017,7, 46839-46851
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Nalan Oya San Keskin,Furkan Deniz,Hasan Nazır RSC Adv., 2020,10, 39901-39908
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7. Back cover
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Michael Böhme,Sven Ziegenbalg,Azar Aliabadi,Alexander Schnegg,Helmar Görls,Winfried Plass Dalton Trans., 2018,47, 10861-10873
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Qi Cai,Gaosheng Liang,Yufang Xu,Xuhong Qian,Weiping Zhu RSC Adv., 2016,6, 60996-61000
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